Butyl isothiocyanate
Butyl isothiocyanate
Butyl isothiocyanate, an organic isothiocyanate, is a common volatile constituent of various vegetables and plants.
Butyl isothiocyanate is the main component of volatile oil of leaf, ripe fruit and root of Capparis spinosa.
Butyl isothiocyanate is an isothiocyanate having a butyl group attached to the nitrogen. It has a role as a hapten.
1-Isothiocyanatobutane, also known as bitc or N-butyl isothiocyanate, belongs to the class of organic compounds known as isothiocyanates. These are organic compounds containing the isothiocyanate group, an isocyanate analogue with the general formula RN=C=S. 1-Isothiocyanatobutane is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-isothiocyanatobutane is primarily located in the membrane (predicted from logP). 1-Isothiocyanatobutane is a citrus, earthy, and fatty tasting compound that can be found in brassicas and horseradish. This makes 1-isothiocyanatobutane a potential biomarker for the consumption of these food products.
Butyl isothiocyanate is the main component of volatile oil of leaf, ripe fruit and root of Capparis spinosa.
Butyl isothiocyanate is an isothiocyanate having a butyl group attached to the nitrogen. It has a role as a hapten.
1-Isothiocyanatobutane, also known as bitc or N-butyl isothiocyanate, belongs to the class of organic compounds known as isothiocyanates. These are organic compounds containing the isothiocyanate group, an isocyanate analogue with the general formula RN=C=S. 1-Isothiocyanatobutane is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-isothiocyanatobutane is primarily located in the membrane (predicted from logP). 1-Isothiocyanatobutane is a citrus, earthy, and fatty tasting compound that can be found in brassicas and horseradish. This makes 1-isothiocyanatobutane a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
592-82-5
VCID:
VC21200077
InChI:
InChI=1S/C5H9NS/c1-2-3-4-6-5-7/h2-4H2,1H3
SMILES:
CCCCN=C=S
Molecular Formula:
C5H9NS
Molecular Weight:
115.2 g/mol
Butyl isothiocyanate
CAS No.: 592-82-5
Cat. No.: VC21200077
Molecular Formula: C5H9NS
Molecular Weight: 115.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Butyl isothiocyanate, an organic isothiocyanate, is a common volatile constituent of various vegetables and plants. Butyl isothiocyanate is the main component of volatile oil of leaf, ripe fruit and root of Capparis spinosa. Butyl isothiocyanate is an isothiocyanate having a butyl group attached to the nitrogen. It has a role as a hapten. 1-Isothiocyanatobutane, also known as bitc or N-butyl isothiocyanate, belongs to the class of organic compounds known as isothiocyanates. These are organic compounds containing the isothiocyanate group, an isocyanate analogue with the general formula RN=C=S. 1-Isothiocyanatobutane is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-isothiocyanatobutane is primarily located in the membrane (predicted from logP). 1-Isothiocyanatobutane is a citrus, earthy, and fatty tasting compound that can be found in brassicas and horseradish. This makes 1-isothiocyanatobutane a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 592-82-5 |
| Molecular Formula | C5H9NS |
| Molecular Weight | 115.2 g/mol |
| IUPAC Name | 1-isothiocyanatobutane |
| Standard InChI | InChI=1S/C5H9NS/c1-2-3-4-6-5-7/h2-4H2,1H3 |
| Standard InChI Key | LIMQQADUEULBSO-UHFFFAOYSA-N |
| SMILES | CCCCN=C=S |
| Canonical SMILES | CCCCN=C=S |
| Boiling Point | 168.0 °C |
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